Cas no 179003-02-2 (Methyl 3-(2-(tert-butoxycarbonyl)aminoethyl)benzoate)

• Product Name: Methyl 3-(2-(tert-butoxycarbonyl)aminoethyl)benzoate
• CAS No: 179003-02-2
• MF: C₁₅H₂₁NO₄
• MW: 279.33154463768
• CID: 2109316
• PubChem ID: 18930710
• Update Time: 2025-06-10

Methyl 3-(2-(tert-butoxycarbonyl)aminoethyl)benzoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-(2-(tert-butoxycarbonyl)aminoethyl)benzoate
• GDNVJKURBWWZMR-UHFFFAOYSA-N
• Methyl 3-(2-t-butyloxycarbonylaminoethyl)benzoate
• methyl 3-(2-(tert-butoxycarbonylamino)ethyl)benzoate
• Methyl 3-(2-((tert-butoxycarbonyl)amino)ethyl)benzoate
• methyl 3-[2-[(2-methylpropan-2-yl)oxycarbonylamino]ethyl]benzoate
• 179003-02-2
• SCHEMBL2996602
• EN300-12446277
• E81189
• DA-09139
• CS-0099457
• methyl 3-(2-{[(tert-butoxy)carbonyl]amino}ethyl)benzoate
• Methyl 3-(2-(tert-butoxycarbonyl)aminoethyl)benzoate

• Inchi： 1S/C15H21NO4/c1-15(2,3)20-14(18)16-9-8-11-6-5-7-12(10-11)13(17)19-4/h5-7,10H,8-9H2,1-4H3,(H,16,18)
• InChI Key： GDNVJKURBWWZMR-UHFFFAOYSA-N
• SMILES： O(C(NCCC1C=CC=C(C(=O)OC)C=1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 279.14705815g/mol
• Monoisotopic Mass: 279.14705815g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 335
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 64.599
• XLogP3: 2.7

Additional information on Methyl 3-(2-(tert-butoxycarbonyl)aminoethyl)benzoate

Introduction to Methyl 3-(2-(tert-butoxycarbonyl)aminoethyl)benzoate (CAS No. 179003-02-2)

Methyl 3-(2-(tert-butoxycarbonyl)aminoethyl)benzoate, identified by its CAS number 179003-02-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and chemical synthesis. This compound belongs to the class of benzoate derivatives, which are widely recognized for their diverse biological activities and potential therapeutic applications. The presence of both tert-butoxycarbonyl (Boc) and aminoethyl functional groups in its molecular structure imparts unique chemical properties, making it a valuable intermediate in the synthesis of more complex molecules.

The Boc group, specifically the tert-butoxycarbonyl moiety, is a well-established protecting group in organic chemistry, particularly in peptide synthesis. Its stability under a variety of reaction conditions while being removable under mild acidic conditions makes it an ideal choice for protecting amino groups during multi-step synthetic routes. In contrast, the aminoethyl side chain introduces a primary amine functionality, which can participate in further modifications such as coupling reactions with carboxylic acids or activation derivatives. This dual functionality makes Methyl 3-(2-(tert-butoxycarbonyl)aminoethyl)benzoate a versatile building block in medicinal chemistry.

In recent years, there has been a surge in research focused on developing novel therapeutic agents with enhanced efficacy and reduced side effects. Benzoate derivatives have been extensively studied due to their ability to interact with various biological targets. For instance, studies have shown that benzoate-based compounds can modulate enzyme activity and receptor binding, making them promising candidates for treating a range of diseases, including neurological disorders and inflammatory conditions. The specific modification of Methyl 3-(2-(tert-butoxycarbonyl)aminoethyl)benzoate, particularly the introduction of the Boc-protected amine, allows for precise control over its reactivity and integration into larger molecular frameworks.

The synthesis of Methyl 3-(2-(tert-butoxycarbonyl)aminoethyl)benzoate involves multiple steps, each requiring careful optimization to ensure high yield and purity. The process typically begins with the functionalization of benzoic acid derivatives, followed by the introduction of the Boc group and subsequent elongation of the molecule via an aminoalkyl chain. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions and nucleophilic substitution have been employed to achieve these transformations efficiently. The use of high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are crucial for monitoring reaction progress and confirming the structural integrity of the final product.

The pharmacological potential of Methyl 3-(2-(Boc))

The development of new synthetic methodologies is an ongoing area of interest in the chemical community. Recent advancements in flow chemistry have enabled more efficient and scalable production of complex molecules like Methyl 3-(2-(Boc))

In conclusion, Methyl 3-(2-(Boc))